N-Benzyl-N-butyl-N'-(3-chlorophenyl)-N'-phenylurea

• CAS No.: 88450-77-5
• Molecular Formula: C24H25ClN2O
• Molecular Weight: 392.9 g/mol
• IUPAC Name: 1-benzyl-1-butyl-3-(3-chlorophenyl)-3-phenylurea
• InChI: InChI=1S/C24H25ClN2O/c1-2-3-17-26(19-20-11-6-4-7-12-20)24(28)27(22-14-8-5-9-15-22)23-16-10-13-21(25)18-23/h4-16,18H,2-3,17,19H2,1H3
• InChI Key: JKXLTTZJKQMKLA-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC=CC=C1)C(=O)N(C2=CC=CC=C2)C3=CC(=CC=C3)Cl

Description

N-Benzyl-N-butyl-N'-(3-chlorophenyl)-N'-phenylurea is a useful research compound. Its molecular formula is C24H25ClN2O and its molecular weight is 392.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 5.09 g. of N-phenyl-3-chloraniline in 20 ml. of toluene is added to a solution of 4.70 g. of phosgene and 3.64 g. of N,N-dimethylaniline in 55 ml. of toluene and the mixture is warmed to 400° C. and then stirred while cooling to room temperature during 45 minutes. The mixture is extracted with water and the organic layer is separateld and evaporated to about one-half its volume. To this solution is added 100 ml. of toluene followed by 9.80 g. of N-benzyl-n-butylamine. The resulting mixture is sitrred under reflux for 30 minutes and then washed with water, 1N hydrochloric acid, and saturated sodium bicarbonate solution. The organic layer is separated, dried over sodium sulfate, decolorized using activated charcoal, and evaporated. The residue is evaporatively distilled at 185°-190° C. under reduced pressure (105 microns) to yield 1-benzyl-1-(n-butyl)-3-(3-chlorophenyl)-3-phenylurea as a viscous, pale-yellow liquid.